Cas no 67116-97-6 (3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 67116-97-6
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 1713789
• PubChem ID: 12845269
• Update Time: 2025-10-18

3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 3-(2,3-dimethylphenyl)-
• 3-(2,3-dimethylphenyl)-2,4(1H,3H)-Quinazolinedione
• 3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• F6609-8708
• 67116-97-6
• 3-(2,3-dimethylphenyl)quinazoline-2,4(1H,3H)-dione
• SCHEMBL6981288
• DA-25433
• 3-(2,3-dimethylphenyl)-1H-quinazoline-2,4-dione
• AKOS040706579

• Inchi： 1S/C16H14N2O2/c1-10-6-5-9-14(11(10)2)18-15(19)12-7-3-4-8-13(12)17-16(18)20/h3-9H,1-2H3,(H,17,20)
• InChI Key： NMTZVLNVWYCIIR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(N1C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Additional information on 3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 67116-97-6)

3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione is a heterocyclic compound with significant pharmacological interest, particularly in the field of medicinal chemistry. This compound belongs to the quinazoline scaffold, which is well-documented for its broad spectrum of biological activities. The presence of a tetrahydroquinazoline core and a dimethylphenyl substituent enhances its potential as a pharmacophore in drug discovery and development.

The chemical structure of this compound features a six-membered aromatic ring fused with a piperazine-like nitrogen-containing heterocycle. The 2,4-dione moiety further contributes to its reactivity and functionalization possibilities. Such structural features make it a valuable intermediate in synthesizing more complex molecules with therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of optimizing the substitution patterns on the quinazoline core. Studies indicate that compounds with electron-withdrawing groups at the 2 and 4 positions exhibit enhanced binding affinity to certain biological targets. The dimethylphenyl group in this compound not only stabilizes the molecule but also influences its solubility and metabolic stability.

In the context of drug discovery, 3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione has been explored for its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer and neurodegeneration. Preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory activity against kinases and other protein targets relevant to signaling pathways involved in cell proliferation and survival.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies for producing this intermediate.

One notable application of derivatives related to 3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione is in the development of novel anticancer agents. Quinazoline-based compounds have shown promise in targeting specific pathways dysregulated in tumor cells. The tetrahydroquinazoline scaffold is particularly interesting because it can be modified to enhance selectivity and reduce off-target effects.

Furthermore, the pharmacokinetic properties of this compound are under active investigation. Researchers are exploring ways to improve its bioavailability by modifying its solubility and metabolic stability. Techniques such as prodrug design and co-crystallization with carriers have been employed to enhance its pharmacokinetic profile.

The role of computational tools in designing modifications to 3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione cannot be overstated. Machine learning algorithms have been trained on large datasets of bioactive compounds to predict structural modifications that could enhance potency or selectivity. These predictions are then validated experimentally through high-throughput screening assays.

In conclusion,3-(2,3-dimethylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 67116-97-6) represents a promising scaffold for further pharmacological exploration. Its unique structural features make it a versatile building block for developing novel therapeutic agents targeting various diseases. Continued research into its derivatives will likely yield valuable insights into new treatment strategies.